Cas no 2088570-81-2 (PDB-Pfp)

• Product Name: PDB-Pfp
• CAS No: 2088570-81-2
• MF: C₁₅H₁₀F₅NO₂S₂
• MW: 395.367418766022
• CID: 4636137
• PubChem ID: 129896955
• Update Time: 2024-11-05

PDB-Pfp Chemical and Physical Properties

Names and Identifiers

• PDB-Pfp
• Perfluorophenyl 4-(pyridin-2-yldisulfanyl)butanoate
• HY-129366
• AKOS032946547
• CS-0105036
• (2,3,4,5,6-pentafluorophenyl) 4-(pyridin-2-yldisulfanyl)butanoate
• 2,3,4,5,6-pentafluorophenyl 4-(pyridin-2-yldisulfanyl)butanoate
• 2088570-81-2

• Inchi： 1S/C15H10F5NO2S2/c16-10-11(17)13(19)15(14(20)12(10)18)23-9(22)5-3-7-24-25-8-4-1-2-6-21-8/h1-2,4,6H,3,5,7H2
• InChI Key： XUOLKTHQEBSYOD-UHFFFAOYSA-N
• SMILES： S(CCCC(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 395.00731172 g/mol
• Monoisotopic Mass: 395.00731172 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.8
• Molecular Weight: 395.4